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Compound of Interest

Compound Name:
Curcumin-diglucoside

tetraacetate-d6

Cat. No.: B15554090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Curcumin-diglucoside tetraacetate-d6,

a deuterated derivative of a curcumin glucoside. This document outlines its chemical structure,

available physicochemical data, relevant experimental protocols for its analysis, and the

biological signaling pathways associated with its parent compound, curcumin.

Chemical Structure and Properties
Curcumin-diglucoside tetraacetate-d6 is a synthetic, stable isotope-labeled version of

curcumin-diglucoside tetraacetate. The core structure consists of curcumin, a diarylheptanoid,

which is glycosylated with two glucose units and subsequently acetylated. The "d6" designation

indicates the presence of six deuterium atoms, which are located on the two methoxy groups of

the curcumin backbone. This isotopic labeling makes it a valuable internal standard for

quantitative analysis of curcumin and its metabolites by mass spectrometry.

The precise structure is systematically built as follows:

Curcumin Backbone: A heptatrienone chain connecting two phenyl groups.
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Deuteration: The six hydrogen atoms on the two methoxy (-OCH₃) groups are replaced with

deuterium (-OCD₃).

Diglucoside Formation: Two glucose molecules are attached to the phenolic hydroxyl groups

of the curcumin backbone.

Tetraacetate Modification: The four hydroxyl groups on each glucose molecule are

acetylated, resulting in a total of eight acetyl groups for the "tetraacetate" designation per

glucose, although the common nomenclature can be ambiguous. Based on typical

acetylation reactions of glucosides, it is presumed all available hydroxyl groups on the sugar

moieties are acetylated.

Table 1: Physicochemical and Structural Data

Property Data Source

Compound Name
Curcumin-diglucoside

tetraacetate-d6
-

Synonyms
Curcumin-d6-β-di-glucoside

tetraacetate
[1]

Molecular Formula C₄₇H₄₈D₆O₂₂ (Calculated) -

Molecular Weight 1009.0 g/mol (Calculated) -

Parent Compound Curcumin [2]

Deuterated Precursor Curcumin-d6 [3]

CAS Number (Curcumin-d6) 1335198-02-1 [4]

Chemical Formula (Curcumin) C₂₁H₂₀O₆ [2][5]

Molecular Weight (Curcumin) 368.39 g/mol [2]

Appearance (Curcumin) Crystalline yellow-orange solid [2]

Solubility (Curcumin-d6)

Soluble in 0.1 M NaOH (>3

mg/ml) and Acetone (>20

mg/ml)

[4]
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Experimental Protocols
The analysis of Curcumin-diglucoside tetraacetate-d6 would employ techniques similar to

those used for curcumin and its other derivatives. Due to its deuteration, it is an ideal internal

standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based

quantification.

Quantification by Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)
This method is suitable for the quantitative determination of curcuminoids in biological matrices

like human plasma.

Instrumentation:

UPLC system with a suitable column (e.g., ACQUITY UPLC BEH C18, 1.8 µm, 2.1mm x

100mm).

Tandem mass spectrometer with an electrospray ionization (ESI) source.

Sample Preparation (Liquid-Liquid Extraction):

To a 1.5 mL centrifuge tube, add 100 µL of plasma sample.

Add a known concentration of Curcumin-diglucoside tetraacetate-d6 as the internal

standard.

Add 500 µL of ethyl acetate and vortex for 5 minutes.

Centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.
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Inject a portion of the reconstituted sample into the UPLC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions (Example for Curcumin):

Mobile Phase: A gradient of Acetonitrile and 0.1% formic acid in water.

Flow Rate: 0.3 mL/min.

Ionization Mode: Electrospray Ionization (ESI), can be run in both positive and negative

modes. For curcumin, negative mode often provides high sensitivity.

Multiple Reaction Monitoring (MRM) Transitions:

Curcumin: Parent ion (m/z) 367.16 → Daughter ion (m/z) 148.99

Curcumin-d6 (Internal Standard): Parent ion (m/z) 373.20 → Daughter ion (m/z) 176.18

Table 2: Example UPLC-MS/MS Parameters for Curcumin Analysis

Parameter Setting Reference(s)

Column
ACQUITY UPLC BEH C18, 1.8

µm, 2.1mm x 100mm

Mobile Phase

Acetonitrile and Buffer (e.g.,

0.1% formic acid in water) in a

90:10 (v/v) ratio (isocratic)

Ionization Mode ESI Negative

MRM Transition (Curcumin) m/z 367.16 → 148.99

MRM Transition (Curcumin-d6) m/z 373.20 → 176.18

Cone Voltage (Curcumin & IS) 30 V

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
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NMR is a powerful tool for confirming the chemical structure of Curcumin-diglucoside
tetraacetate-d6.

Sample Preparation:

Dissolve an accurately weighed sample (typically 1-5 mg) in a suitable deuterated solvent

(e.g., DMSO-d₆, Chloroform-d).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra.

For detailed structural confirmation, 2D NMR experiments such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) should be performed.

Expected Spectral Features:

¹H NMR: Signals corresponding to the aromatic protons of the curcumin backbone, the

olefinic protons, the protons of the glucose units, the acetyl methyl protons, and the absence

of the methoxy proton signal which is replaced by deuterium.

¹³C NMR: Signals for the carbonyl carbons, aromatic carbons, olefinic carbons, carbons of

the glucose units, and the acetyl carbons. The methoxy carbon signal would be a triplet due

to coupling with deuterium.

Biological Signaling Pathways of Curcumin
While the direct biological activity of Curcumin-diglucoside tetraacetate-d6 is not extensively

documented, it is likely to be investigated in the context of the well-established signaling

pathways modulated by its parent compound, curcumin. Curcumin is known to interact with a

multitude of molecular targets, influencing various cellular processes.[6]

NF-κB Signaling Pathway
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Curcumin is a potent inhibitor of the NF-κB (Nuclear Factor kappa B) signaling pathway, which

plays a crucial role in inflammation and cancer.[7][8]
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Caption: Curcumin's inhibition of the NF-κB signaling pathway.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is critical for cell survival, proliferation, and growth. Curcumin has been

shown to inhibit this pathway in various cancer cells.[8][9]
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Caption: Curcumin's inhibitory effect on the PI3K/Akt signaling cascade.

MAPK Signaling Pathway
Curcumin can modulate the Mitogen-Activated Protein Kinase (MAPK) pathways, including

ERK, JNK, and p38, which are involved in cellular responses to a variety of stimuli.[10]
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Caption: Modulation of the MAPK signaling pathway by Curcumin.

Conclusion
Curcumin-diglucoside tetraacetate-d6 is a crucial tool for the precise quantification of

curcumin and its derivatives in complex biological samples. Its utility as an internal standard is
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paramount in pharmacokinetic and metabolic studies. While direct biological data on this

specific molecule is limited, understanding its structure in the context of curcumin's well-

documented effects on major signaling pathways provides a strong foundation for its

application in drug discovery and development research. The experimental protocols and

pathway diagrams presented in this guide offer a framework for researchers to design and

interpret studies involving this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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